Cas no 1806422-41-2 (4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1806422-41-2
• MF: C₆H₂ClF₃INO₂S
• MW: 371.503262042999
• CID: 4907073
• Update Time: 2025-09-18

4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2ClF3INO2S/c7-15(13,14)4-2-12-1-3(5(4)11)6(8,9)10/h1-2H
• InChI Key： NPZOMNHANMVZPJ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1S(=O)(=O)Cl)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride

Professional Introduction to 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806422-41-2)

4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806422-41-2) is a highly versatile and significant intermediate in modern pharmaceutical and chemical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in the scientific community due to its broad applicability in drug development and material science. The presence of both an iodo substituent and a trifluoromethyl group on a pyridine backbone, coupled with a sulfonyl chloride functional group, makes it a valuable building block for constructing complex molecular architectures.

The sulfonyl chloride moiety is particularly noteworthy, as it serves as a crucial reagent for introducing sulfonamide functionalities into organic molecules. Sulfonamides are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Consequently, compounds derived from 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride hold great promise in the discovery and development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and metabolic stability. The trifluoromethyl group, in particular, is frequently incorporated into pharmaceuticals to improve lipophilicity, reduce metabolic degradation, and modulate receptor binding affinity. In the context of 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride, this substitution pattern contributes to its utility in designing next-generation drugs with optimized pharmacokinetic profiles.

The iodo substituent on the pyridine ring further extends the synthetic utility of this compound. Iodine is a well-established leaving group in organic transformations, enabling various coupling reactions such as Suzuki-Miyaura cross-coupling, Stille coupling, and palladium-catalyzed reactions. These transformations are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. Researchers have leveraged these properties to develop innovative synthetic strategies for complex natural products and drug candidates.

In the realm of material science, the unique electronic properties of pyridine derivatives have been explored for applications in organic electronics and catalysis. The combination of electron-withdrawing groups like the sulfonyl chloride and electron-donating groups such as the trifluoromethyl moiety can fine-tune the electronic characteristics of the molecule. This has led to investigations into its potential use as a ligand or intermediate in catalytic systems, particularly those involving transition metals.

Current research trends indicate that 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride is being increasingly utilized in fragment-based drug discovery programs. Fragment-based approaches rely on identifying small molecular fragments that interact with biological targets before being optimized into lead compounds. The compound’s structural features make it an attractive candidate for generating diverse chemical libraries aimed at modulating protein-protein interactions or enzyme activities relevant to human diseases.

Moreover, computational chemistry and machine learning techniques have been employed to predict the reactivity and binding affinity of derivatives of 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride. These computational methods have accelerated the design process by allowing researchers to screen large virtual libraries of potential analogs efficiently. Such high-throughput virtual screening has been instrumental in identifying promising scaffolds for further experimental validation.

The synthesis of 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride itself presents an interesting challenge due to the need for precise functionalization at multiple positions on the pyridine ring. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and directed ortho-metalation strategies, have been employed to achieve regioselective modifications. These synthetic advances underscore the compound’s significance as a key intermediate in modern chemical synthesis.

Industrial applications of this compound have also expanded beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. For instance, sulfonyl chlorides are widely used as intermediates in the synthesis of herbicides and fungicides due to their ability to undergo nucleophilic substitution reactions with amines or alcohols. The presence of both an iodine atom and a trifluoromethyl group enhances its reactivity profile, making it a valuable precursor for such applications.

Future directions in research may explore novel derivatives of 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride with enhanced bioavailability or targeted delivery systems. Nanotechnology-based approaches could be particularly relevant here, where this compound might be incorporated into polymeric micelles or nanoparticles for controlled release formulations. Such innovations would further broaden its utility in therapeutic applications.

In conclusion, 4-Iodo-3-(trifluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806422-41-2) represents a cornerstone in contemporary chemical synthesis and drug discovery. Its unique structural attributes enable diverse applications across pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new synthetic possibilities and biological functions associated with this compound, its importance is expected to grow even further.